![molecular formula C4H8Br2 B1593828 meso-2,3-Dibromobutane CAS No. 5780-13-2](/img/structure/B1593828.png)
meso-2,3-Dibromobutane
Overview
Description
Meso-2,3-Dibromobutane is a dihaloalkane. It has two forms of rotational isomers, the trans and gauche isomer . It is suitable for use in the synthesis of haloalcohol catalyzed by haloalkane dehalogenases .
Molecular Structure Analysis
Meso-2,3-Dibromobutane is an achiral compound that has chiral centers. It contains an internal plane of symmetry which makes it superimposable on its mirror image and is optically inactive although it contains two or more stereocenters . Its IR and Raman spectra have been investigated .Chemical Reactions Analysis
Meso-2,3-Dibromobutane has two forms of rotational isomers, the trans and gauche isomer . The synthesis and dehalogenation reaction of meso-2,3-dibromobutane has been reported .Physical And Chemical Properties Analysis
Meso-2,3-Dibromobutane has a density of 1.8±0.1 g/cm3, a boiling point of 161.0±0.0 °C at 760 mmHg, and a vapour pressure of 3.0±0.3 mmHg at 25°C . Its refractive index is 1.5126 (lit.) .Scientific Research Applications
Synthesis of Haloalcohols
meso-2,3-Dibromobutane: is used in the synthesis of haloalcohols catalyzed by haloalkane dehalogenases. This process involves the enzymatic conversion of halogenated alkanes into alcohols, which is significant in biocatalysis and organic synthesis .
Stereochemical Studies
This compound is employed in research focused on stereochemical studies due to its meso configuration. It provides a unique perspective on symmetry and chirality, which is crucial for understanding reaction mechanisms involving chiral intermediates .
Synthesis of Optically Active Compounds
meso-2,3-Dibromobutane: is particularly useful in the synthesis of optically active compounds. Its meso configuration allows for investigations into reaction mechanisms that involve chiral intermediates .
Study of Rotational Isomers
The compound has two forms of rotational isomers: trans and gauche. Studies involving its IR and Raman spectra help understand these isomeric forms and their properties .
NMR Conformational Analysis
NMR studies have been reported on the different conformations of meso-2,3-Dibromobutane , which are essential for understanding its chemical behavior and reactivity .
Mechanism of Action
Target of Action
Meso-2,3-Dibromobutane is a dihaloalkane . It primarily targets the bacterial wilt caused by Ralstonia solanacearum . This compound is used as a biological control agent to manage bacterial wilt, a fatal disease that affects the production of tomatoes and many other crops worldwide .
Mode of Action
The mode of action of meso-2,3-Dibromobutane involves its interaction with plant growth-promoting rhizobacteria (PGPR) . The compound is produced by certain strains of bacteria, such as Klebsiella pneumoniae strain JCK-2201 . .
Biochemical Pathways
The biochemical pathway of meso-2,3-Dibromobutane involves the conversion of pyruvate to α-acetolactate . This step is crucial for the production of 2,3-butanediol (BDO), a compound that has been shown to control tomato bacterial wilt . The control efficacy and mechanism of meso-2,3-BDO produced by JCK-2201 in tomato bacterial wilt were determined by comparative analysis with Bacillus licheniformis DSM13 producing meso-2,3-BDO .
Pharmacokinetics
It’s known that the compound exists in two forms of rotational isomers, the trans and gauche isomer
Result of Action
The result of the action of meso-2,3-Dibromobutane is the significant reduction of R. solanacearum-induced disease severity . Tomato seedlings treated with the K. pneumoniae JCK-2201 and B. licheniformis DSM13 culture broth produced meso-2,3-BDO that significantly reduced R. solanacearum-induced disease severity .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(2R,3S)-2,3-dibromobutane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8Br2/c1-3(5)4(2)6/h3-4H,1-2H3/t3-,4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXXWFOGWXLJPPA-ZXZARUISSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]([C@H](C)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8Br2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5780-13-2 | |
Record name | Butane, 2,3-dibromo-, (R*,S*)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005780132 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (�±)-2,3-Dibromobutane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.